molecular formula C8H8FN3 B8327886 5,7-Dimethyl 3-fluoro pyrazolo[1,5-a]pyrimidine

5,7-Dimethyl 3-fluoro pyrazolo[1,5-a]pyrimidine

Cat. No.: B8327886
M. Wt: 165.17 g/mol
InChI Key: KLXSRSDIZDYRLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Dimethyl 3-fluoro pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H8FN3 and its molecular weight is 165.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8FN3

Molecular Weight

165.17 g/mol

IUPAC Name

3-fluoro-5,7-dimethylpyrazolo[1,5-a]pyrimidine

InChI

InChI=1S/C8H8FN3/c1-5-3-6(2)12-8(11-5)7(9)4-10-12/h3-4H,1-2H3

InChI Key

KLXSRSDIZDYRLB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC2=C(C=NN12)F)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of 5,7-dimethyl pyrazolo[1,5-a]pyrimidine [1.47g (10 mmoles)], trifluoroacetic anhydride (2.0 ml), and boron trifluoride etherate (2.0 ml) in CH2Cl2 (30 ml) was heated at reflux for 24 hours. At the end of this time the red solution was cooled and added to an ice cold solution of NaOH (30 ml, 2N). The organic layer was separated and the alkaline layer extracted with CH2Cl2 3(20 ml). The combined CH2Cl2 extracts were washed with water 2(20 ml) and dried over Na2SO4. The CH2Cl2 extract was evaporated and the residue covered with n-petane qnd chilled. The yellow white crystalline plates were separated by filtration, and recrystallized from n-heptane to yield an analytically pure product; mp 129°-30°.
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